Cas no 304693-66-1 (2-(Trifluoromethyl)pyrimidine-5-carbaldehyde)
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde is a versatile trifluoromethyl-substituted pyrimidine derivative, widely employed as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it valuable in the design of bioactive molecules. The aldehyde functionality offers a reactive handle for further derivatization, enabling the formation of Schiff bases, hydrazones, or other functionalized heterocycles. Its high purity and well-defined structure ensure reproducibility in research and industrial applications. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and structural rigidity.
304693-66-1 structure
Product Name:2-(Trifluoromethyl)pyrimidine-5-carbaldehyde
CAS No:304693-66-1
MF:C6H3F3N2O
MW:176.096031427383
MDL:MFCD08752498
CID:299585
PubChem ID:17750941
Update Time:2025-06-07
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(Trifluoromethyl)pyrimidine-5-carbaldehyde
- 2-(trifluoromethyl)-5-Pyrimidinecarboxaldehyde
- 2-TRIFLUOROMETHYL-PYRIMIDINE-5-CARBALDEHYDE
- 5-Pyrimidinecarboxaldehyde,2-(trifluoromethyl)-
- 2-Trifluoromethyl-5-formylpyrimidine
- 2-trifluoromethyl-5-pyrimidinecarbaldehyde
- 2-trifluoromethyl-5-pyrimidinecarboxaldehyde
- 2-trifluoromethylpyrimidine-5-carbaldehyde
- AG-F-00433
- AGN-PC-01LRK6
- ANW-56457
- CTK4G5260
- ZLD0633
- SS-4929
- AM20090424
- FT-0758960
- MFCD08752498
- DTXSID50590789
- SCHEMBL347307
- AKOS005208042
- A15464
- SY027420
- 5-Pyrimidinecarboxaldehyde, 2-(trifluoromethyl)-
- 2-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBOXALDEHYDE
- CS-W019660
- J-506677
- AB48916
- 304693-66-1
- DB-010222
-
- MDL： MFCD08752498
- Inchi： 1S/C6H3F3N2O/c7-6(8,9)5-10-1-4(3-12)2-11-5/h1-3H
- InChI Key： GAUDQBASERVUGM-UHFFFAOYSA-N
- SMILES： FC(C1N=CC(C=O)=CN=1)(F)F
Computed Properties
- Exact Mass: 176.01979
- Monoisotopic Mass: 176.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.8A^2
- XLogP3: 0.6
Experimental Properties
- Density: 1.454
- Boiling Point: 153 ºC
- Flash Point: 47 ºC
- Refractive Index: 1.476
- PSA: 42.85
- LogP: 1.30790
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 093592-250mg |
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde |
304693-66-1 | 95% | 250mg |
￡41.00 | 2022-03-01 | |
| Fluorochem | 093592-1g |
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde |
304693-66-1 | 95% | 1g |
￡106.00 | 2022-03-01 | |
| Fluorochem | 093592-5g |
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde |
304693-66-1 | 95% | 5g |
￡360.00 | 2022-03-01 | |
| Fluorochem | 093592-10g |
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde |
304693-66-1 | 95% | 10g |
￡673.00 | 2022-03-01 | |
| Chemenu | CM166445-1g |
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde |
304693-66-1 | 98% | 1g |
$128 | 2021-08-05 | |
| Chemenu | CM166445-5g |
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde |
304693-66-1 | 98% | 5g |
$393 | 2021-08-05 | |
| Chemenu | CM166445-10g |
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde |
304693-66-1 | 98% | 10g |
$734 | 2021-08-05 | |
| Chemenu | CM166445-25g |
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde |
304693-66-1 | 98% | 25g |
$1468 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU257-1g |
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde |
304693-66-1 | 97% | 1g |
719.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU257-5g |
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde |
304693-66-1 | 97% | 5g |
3106.0CNY | 2021-07-12 |
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:304693-66-1)2-(Trifluoromethyl)pyrimidine-5-carbaldehyde
Order Number:A15464
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):934.0/202.0
Email:sales@amadischem.com
2-(Trifluoromethyl)pyrimidine-5-carbaldehyde Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:304693-66-1)2-(Trifluoromethyl)pyrimidine-5-carbaldehyde
Purity:99%/99%
Quantity:25g/5g
Price ($):934.0/202.0